Cas no 2138332-81-5 (1-Propanone, 1-(2,6-diazaspiro[3.3]hept-2-yl)-)

• Product Name: 1-Propanone, 1-(2,6-diazaspiro[3.3]hept-2-yl)-
• CAS No: 2138332-81-5
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5268218
• Update Time: 2025-07-22

1-Propanone, 1-(2,6-diazaspiro[3.3]hept-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2,6-diazaspiro[3.3]hept-2-yl)-

• Inchi： 1S/C8H14N2O/c1-2-7(11)10-5-8(6-10)3-9-4-8/h9H,2-6H2,1H3
• InChI Key： IKLYTMJASFRART-UHFFFAOYSA-N
• SMILES： C(N1CC2(CNC2)C1)(=O)CC

Additional information on 1-Propanone, 1-(2,6-diazaspiro[3.3]hept-2-yl)-

Introduction to 1-Propanone, 1-(2,6-diazaspiro[3.3]hept-2-yl)- (CAS No: 2138332-81-5)

1-Propanone, 1-(2,6-diazaspiro[3.3]hept-2-yl)-, identified by the CAS number 2138332-81-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of spirocyclic derivatives featuring a unique nitrogen-rich heterocyclic core, which has been extensively studied for its potential biological activities. The spiro[3.3]heptane scaffold combined with the diazaspiro structure presents a fascinating molecular architecture that influences its chemical reactivity and pharmacological properties.

The molecular structure of 1-Propanone, 1-(2,6-diazaspiro[3.3]hept-2-yl)- consists of a propanone moiety linked to a complex spirocyclic system containing two nitrogen atoms. This arrangement creates a rigid framework that can interact with biological targets in a highly specific manner. The presence of nitrogen atoms in the diazaspiro ring enhances the compound's ability to form hydrogen bonds and coordinate with metal ions, which are critical for many enzymatic and receptor interactions.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the structural and functional properties of this compound. Studies have demonstrated that the spirocyclic core of 1-(2,6-diazaspiro[3.3]hept-2-yl)- can modulate the activity of various enzymes and receptors by inducing conformational changes or by directly competing with endogenous substrates. This has opened up new avenues for developing novel therapeutic agents targeting neurological disorders, inflammatory conditions, and infectious diseases.

One of the most intriguing aspects of 1-Propanone, 1-(2,6-diazaspiro[3.3]hept-2-yl)- is its potential as a scaffold for drug discovery. The unique combination of functional groups on the spirocyclic system allows for facile derivatization, enabling chemists to fine-tune its pharmacological profile. For instance, modifications at the propanone group can alter its solubility and metabolic stability, while changes at the diazaspiro ring can enhance binding affinity to specific biological targets.

In vitro studies have revealed that derivatives of 1-(2,6-diazaspiro[3.3]hept-2-yl)- exhibit promising activities against several disease-causing targets. Notably, some analogs have shown inhibitory effects on enzymes involved in cancer cell proliferation and angiogenesis. Additionally, preliminary investigations suggest that these compounds may possess anti-inflammatory properties by modulating cytokine production and immune cell function. These findings have prompted further research into developing clinical candidates based on this scaffold.

The synthesis of 1-Propanone, 1-(2,6-diazaspiro[3.3]hept-2-yl)- presents both challenges and opportunities for synthetic chemists. The spirocyclic system requires careful construction to ensure regioselectivity and high yields. However, recent developments in transition-metal-catalyzed reactions and organometallic chemistry have provided powerful tools for constructing complex heterocycles efficiently. These advances have made it feasible to produce larger libraries of derivatives for high-throughput screening and medicinal chemistry optimization.

From a computational perspective, the three-dimensional structure of 1-(2,6-diazaspiro[3.3]hept-2-yl)- has been extensively analyzed using advanced spectroscopic techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided valuable insights into its conformational dynamics and electronic properties. Molecular dynamics simulations have further elucidated how this compound interacts with biological membranes and macromolecules, offering a deeper understanding of its mechanism of action.

The pharmacokinetic properties of 1-Propanone, 1-(2,6-diazaspiro[3.3]hept-2-yl)- are also under investigation to assess its suitability for therapeutic applications. Initial studies suggest that this compound exhibits moderate oral bioavailability and reasonable metabolic stability in preclinical models. However, further optimization is needed to enhance its pharmacokinetic profile and reduce potential side effects.

Future research directions include exploring the synthetic pathways for generating novel derivatives of 1-(2,6-diazaspiro[3.3]hept-2-yl)- with enhanced biological activity and improved pharmacokinetic properties. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will be crucial in deciphering the complex interactions between this compound and biological systems.

In conclusion,1-Propanone, 1-(2,6-diazaspiro[3.3]hept-2-yl)-, CAS No: 2138332-81-5, represents a promising candidate for drug discovery due to its unique structural features and potential biological activities. The ongoing research in this area holds great promise for developing novel therapeutic agents that address unmet medical needs across various disease domains.